
Molecular weight difference between Metalaxyl
and Metalaxyl D3

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: Metalaxyl D3

Cat. No.: B12059260

Get Quote

An In-depth Technical Guide on the Molecular Weight Difference between Metalaxyl and

Metalaxyl-d3

Executive Summary
This technical guide provides a detailed examination of the molecular weight difference

between the systemic fungicide Metalaxyl and its deuterated isotopologue, Metalaxyl-d3. The

core of this distinction lies in the principles of isotopic labeling, where three protium (¹H) atoms

in the methoxyacetyl moiety of the molecule are replaced by deuterium (²H or D) atoms. This

substitution results in a predictable mass shift of approximately +3.02 g/mol . This guide will

elucidate the chemical structures, calculate the precise molecular weights, and discuss the

profound implications of this mass difference, particularly in the context of quantitative

analytical methodologies such as liquid chromatography-tandem mass spectrometry (LC-

MS/MS), where Metalaxyl-d3 serves as an indispensable internal standard.
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Metalaxyl is a widely utilized systemic acylalanine fungicide effective against a range of plant

diseases caused by Oomycete fungi, such as Pythium and Phytophthora species.[1][2] Its

chemical name is methyl N-(methoxyacetyl)-N-(2,6-xylyl)-DL-alaninate.[1][2] For high-precision

quantitative analysis in complex matrices like environmental samples or agricultural products,

analytical chemists rely on a technique called stable isotope dilution analysis (SIDA).

This methodology employs a stable isotope-labeled (SIL) analog of the target analyte as an

internal standard (IS). A SIL internal standard is an ideal analytical tool because it shares near-

identical chemical and physical properties with the unlabeled analyte, including polarity,

ionization efficiency, and chromatographic retention time. However, it is readily distinguishable

by its mass-to-charge ratio (m/z) in a mass spectrometer. Metalaxyl-d3 is the deuterated stable

isotope analog of Metalaxyl, designed specifically for this purpose.

Chemical Structures and Isotopic Placement
The fundamental difference between Metalaxyl and Metalaxyl-d3 arises from the substitution of

atoms at a specific location in the molecule.

Metalaxyl: The standard, unlabeled molecule. Its methoxyacetyl group contains a methoxy

moiety (-O-CH₃).

Metalaxyl-d3: In this variant, the three hydrogen atoms of the methoxy group are replaced

with three deuterium atoms, resulting in a trideuteriomethoxy group (-O-CD₃).[3]

This specific and deliberate placement ensures that the label is in a chemically stable part of

the molecule, minimizing the risk of H/D exchange during sample preparation or analysis.
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Metalaxyl Structure

Metalaxyl-d3 Structure

Isotopic Labeling Detail

Metalaxyl Core
(C₁₄H₁₈NO₃)-O-CH₃

Metalaxyl Core
(C₁₄H₁₈NO₃)-O-CD₃

Unlabeled Methoxy Group
-O-CH₃

Labeled Methoxy Group
-O-CD₃

 3x ¹H → ²H (D)
Substitution

Click to download full resolution via product page

Figure 1: Isotopic substitution from Metalaxyl to Metalaxyl-d3.

Calculation of Molecular Weights and Their
Difference
The molecular weight difference is a direct consequence of the mass difference between a

protium atom (¹H) and a deuterium atom (²H). A deuterium nucleus contains one proton and

one neutron, making it approximately twice as heavy as a protium nucleus, which contains only

a proton.[4][5]

Atomic Mass of Hydrogen (Protium, ¹H): ~1.008 amu

Atomic Mass of Deuterium (²H or D): ~2.014 amu[4][6][7]

The molecular formulas for the two compounds are:

Metalaxyl: C₁₅H₂₁NO₄[1][8][9]
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Metalaxyl-d3: C₁₅H₁₈D₃NO₄[3]

The table below summarizes the molecular weights and their constituent formulas.

Feature Metalaxyl Metalaxyl-d3

Chemical Formula C₁₅H₂₁NO₄ C₁₅H₁₈D₃NO₄

Molecular Weight ( g/mol ) 279.33[2][8][10][11] 282.35[3]

Isotopic Composition Natural Abundance
Enriched with 3 Deuterium

Atoms

Label Position N/A Trideuteriomethoxy Group

Calculation of the Mass Difference:

The difference in molecular weight can be calculated directly: 282.35 g/mol (Metalaxyl-d3) -

279.33 g/mol (Metalaxyl) = 3.02 g/mol

This observed difference aligns perfectly with the theoretical mass change from substituting

three hydrogen atoms with three deuterium atoms: 3 * (Mass_Deuterium - Mass_Hydrogen) =

3 * (~2.014 amu - ~1.008 amu) ≈ 3 * 1.006 amu ≈ 3.018 amu

The slight variation between the calculated theoretical difference and the cataloged molecular

weight difference is due to the use of averaged isotopic masses versus monoisotopic masses

in different contexts.

Experimental Protocol: Quantification of Metalaxyl
using Metalaxyl-d3 by LC-MS/MS
The precisely known mass difference is leveraged in quantitative analytical workflows.

Objective: To accurately determine the concentration of Metalaxyl in a given sample (e.g.,

vegetable extract) using Metalaxyl-d3 as an internal standard.

Methodology:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 10 Tech Support

https://isotope-science.alfa-chemistry.com/product/metalaxyl-d3-488123.html
https://en.wikipedia.org/wiki/Metalaxyl
https://pubchem.ncbi.nlm.nih.gov/compound/Metalaxyl
https://www.medchemexpress.com/metalaxyl.html
https://www.targetmol.com/compound/metalaxyl
https://isotope-science.alfa-chemistry.com/product/metalaxyl-d3-488123.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12059260?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation of Standards:

Prepare a primary stock solution of Metalaxyl analytical standard in a suitable solvent

(e.g., methanol).

Prepare a separate primary stock solution of Metalaxyl-d3 internal standard (IS).

Create a series of calibration standards by serially diluting the Metalaxyl stock solution.

Spike each calibration standard with a constant, known concentration of the Metalaxyl-d3

IS stock solution.

Sample Preparation:

Homogenize the sample matrix (e.g., 5g of tomato).

Perform a solvent extraction (e.g., using acetonitrile) to isolate the analyte.

Vortex and centrifuge the sample to separate the solid and liquid phases.

Take a known volume of the supernatant (extract).

Crucially, spike this extract with the same constant, known concentration of the Metalaxyl-

d3 IS solution as used in the calibration standards.

Filter the final solution into an autosampler vial for analysis.

LC-MS/MS Analysis:

Liquid Chromatography (LC): Inject the prepared sample onto an appropriate LC column

(e.g., C18) to chromatographically separate Metalaxyl from other matrix components. The

key principle is that Metalaxyl and Metalaxyl-d3 will co-elute, appearing at the same

retention time.

Mass Spectrometry (MS/MS): Use the mass spectrometer in Multiple Reaction Monitoring

(MRM) mode.

Set one MRM transition to monitor for Metalaxyl (e.g., m/z 280.1 → 220.1).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12059260?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Set a second MRM transition to monitor for Metalaxyl-d3 (e.g., m/z 283.1 → 223.1). The

parent and fragment ions are shifted by +3 Da.

Data Analysis and Quantification:

For each injection (calibrators and samples), integrate the peak area for both the

Metalaxyl and Metalaxyl-d3 MRM transitions.

Calculate the Peak Area Ratio (PAR) = Area_Metalaxyl / Area_Metalaxyl-d3.

Construct a calibration curve by plotting the PAR of the calibration standards against their

known concentrations.

Determine the concentration of Metalaxyl in the unknown sample by interpolating its

measured PAR onto the calibration curve. The use of the ratio corrects for any loss during

sample prep or fluctuations in instrument response, as both the analyte and the IS are

affected identically.
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Figure 2: Workflow for quantification using a deuterated internal standard.

Conclusion
The molecular weight difference between Metalaxyl and Metalaxyl-d3 is a precisely engineered

feature based on the principles of isotopic substitution. This mass shift of approximately 3.02

g/mol , resulting from the replacement of three hydrogen atoms with deuterium, does not

significantly alter the compound's chemical behavior but provides a distinct mass signature.

This characteristic is the cornerstone of its application as a superior internal standard in stable

isotope dilution analysis, enabling researchers and analytical scientists to achieve exceptional

accuracy and reliability in the quantification of Metalaxyl in complex samples.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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